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Compound of Interest

Compound Name: 2-Chloroacrylic acid

Cat. No.: B1205836

An In-depth Technical Guide to 2-Chloroacrylic Acid

This technical guide provides comprehensive information on the chemical and physical
properties, safety data, and handling protocols for 2-Chloroacrylic acid, intended for
researchers, scientists, and professionals in drug development.

Chemical Identification

2-Chloroacrylic acid is a chlorocarboxylic acid.[1] It is structurally related to acrylic acid with a
chlorine atom substituting the hydrogen at the second position.[1]

Identifier Value

Chemical Name 2-Chloroacrylic acid[2]

alpha-Chloroacrylic acid, 2-Chloroprop-2-enoic

Synonyms acid, 2-Propenoic acid, 2-chloro-[3]

CAS Number 598-79-8[2][3][4][5]

Molecular Formula C3H3CIO2[2][4][6]

Molecular Weight 106.51 g/mol [1][4][6]

InChl Key SZTBMYHIYNGYIA-UHFFFAOY SA-N[3]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Chloroacrylic

acid.
Property Value
White to cream or brown, or pale pink crystals,
Appearance _
powder, or fused solid[7]
Boiling Point 178 - 181 °C[6]
Flash Point 73 °C[6]

Vapor Pressure

0.16 mmHg (at 25 °C)[6]

Solubility Soluble in water[2][6][8]
) >95.0 to £105.0% (Aqueous acid-base Titration)
Purity
[7]
Stabilizer Often stabilized with approximately 0.3% BHT[7]

Hazard Identification

2-Chloroacrylic acid is classified as a hazardous chemical.[9] It is corrosive and can cause

severe skin burns and eye damage.[1][9] Inhalation, ingestion, or skin contact may lead to

severe injury or death, with the possibility of delayed effects.[6]

GHS Hazard Classification:

Hazard Class

Category

Skin Corrosion/Irritation

Category 1B[9]

Serious Eye Damage/Eye Irritation

Category 1[9]

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)[9]

Hazard Statements:
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o Causes severe skin burns and eye damage.[9]

Experimental Protocols and Safety Measures
First-Aid Measures

Immediate medical attention is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[9] Remove contact lenses if present and easy to do.[9]

o Skin Contact: Take off immediately all contaminated clothing.[9] Rinse skin with water or
shower for at least 15 minutes.[6][9]

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing.[6][9] If breathing is difficult, administer oxygen.[6] If the victim is not breathing,
provide artificial respiration, but avoid mouth-to-mouth resuscitation.[6][9]

¢ Ingestion: Rinse mouth with water.[9] Do NOT induce vomiting.[9] Ingestion can cause
severe swelling and damage to tissues, with a danger of perforation.[9]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7269705_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7269705_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB7269705_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7269705_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0035004&productDescription=2-CHLOROACRYLIC+ACID+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

First-Aid Procedures

Immediate Actions
Rinse mouth with water
. g Do NOT induce vomiting
Ingestion

Move to fresh air

Exposurp Occurs Inhalation .A.‘d.miniSter Ravoel if neEdEd. Medical Attention
Artificial respiration if not breathing \

]
Exposure to 2-Chloroacrylic Acid Seek Immediate Medical Attention
Skin Contact ' Remove contaminated clothing
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Eye Contact = Rinse with water for 15+ mins
Remove contact lenses

Click to download full resolution via product page
First-Aid Protocol for 2-Chloroacrylic Acid Exposure

Fire-Fighting Measures

While the substance itself is not combustible, it may decompose upon heating to produce
corrosive and/or toxic fumes such as carbon monoxide, carbon dioxide, and hydrogen chloride.

[6]1°]

¢ Suitable Extinguishing Media: Use an extinguishing agent that is most appropriate for the

surrounding fire.[6]

* Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][9]
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Accidental Release Measures

o Personal Precautions: Eliminate all ignition sources.[6] Do not touch damaged containers or
spilled material unless wearing appropriate protective clothing.[6] Ensure adequate

ventilation.[9]

o Containment and Cleanup: Stop the leak if it can be done without risk.[6] Absorb or cover the
spill with dry earth, sand, or other non-combustible material and transfer it to containers.[6]
For large spills, the product may be pumped off.[10] Spills should be contained, solidified,
and placed in suitable containers for disposal.[10] Do not get water inside containers.[6]
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Spill of 2-Chloroacrylic Acid Occurs
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Accidental Release Response Workflow
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Handling and Storage
Handling

o Wear appropriate personal protective equipment (PPE), including gloves, clothing, and
eye/face protection.[6][9]

Use only in a well-ventilated area or outdoors.[9][10]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[9]

Wash hands and any exposed skin thoroughly after handling.[9]

Avoid contact with skin, eyes, or clothing.[9]

Storage

» Store in a cool, dry, and well-ventilated place.[9][11]

Keep containers tightly closed.[8][9]

Store locked up.[9][10]

Store in a corrosives area.[9]

Incompatible materials include bases and oxidizing agents.[9]

Segregate from incompatible chemicals.[11]
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Safe Handling and Storage Workflow
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Exposure Controls and Personal Protection

e Engineering Controls: Use only outdoors or in a well-ventilated area.[9][10]
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[9]

o Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[9]

» Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[12] A positive pressure self-contained breathing apparatus (SCBA) may be
required in certain situations.[6]

Toxicological and Ecological Information

 Toxicity: Toxic; inhalation, ingestion, or skin contact with the material may cause severe injury
or death.[6] The toxicological properties have not been fully investigated.[9]

o Ecotoxicity: Harmful to aquatic life.[10] Do not empty into drains.[9] Data on persistence,
degradability, and bioaccumulation are not readily available.[13]

Disposal and Transport Information

» Disposal: Disposal of this chemical must be in accordance with federal, state, and local
regulations. Chemical waste generators must determine if a discarded chemical is classified
as hazardous waste.[9]

e Transport Information:
o UN Number: 3261[6]
o Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s.[9]
o Hazard Class: 8[9]

o Packing Group: 11[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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